N-1,3-benzodioxol-5-yl-4-(pentanoylamino)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-(pentanoylamino)benzamide
• InChI: InChI=1S/C19H20N2O4/c1-2-3-4-18(22)20-14-7-5-13(6-8-14)19(23)21-15-9-10-16-17(11-15)25-12-24-16/h5-11H,2-4,12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: XDYQUAWYYAKVTD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

N-1,3-benzodioxol-5-yl-4-(pentanoylamino)benzamide, commonly known as BPB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPB belongs to the class of benzamides and is structurally similar to the well-known drug, amphetamine.

Mechanism of Action

The exact mechanism of action of BPB is not fully understood, but studies have suggested that it works by modulating various cellular pathways. BPB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression regulation. By inhibiting HDACs, BPB can alter the expression of various genes involved in cell growth and differentiation. BPB has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. By inhibiting topoisomerase II, BPB can prevent the replication of cancer cells.
Biochemical and Physiological Effects:
BPB has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. Studies have shown that BPB can induce apoptosis, a programmed cell death mechanism, in cancer cells. BPB has also been shown to reduce the levels of reactive oxygen species (ROS) and pro-inflammatory cytokines, which are associated with neurodegenerative diseases. Furthermore, BPB has been shown to inhibit the growth and proliferation of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

BPB has several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research. BPB is also stable and can be stored for extended periods without degradation. However, one limitation of BPB is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several potential future directions for BPB research. One area of interest is its potential use in combination with other anticancer drugs to enhance their efficacy. Another area of interest is its potential use in the treatment of viral infections, such as COVID-19. Additionally, further studies are needed to elucidate the exact mechanism of action of BPB and to optimize its pharmacokinetic properties for clinical use.
Conclusion:
In conclusion, N-1,3-benzodioxol-5-yl-4-(pentanoylamino)benzamide, or BPB, is a synthetic compound that has shown promise in scientific research for its potential therapeutic applications in various diseases. BPB has been shown to have anti-cancer, neuroprotective, and anti-microbial properties. While there are limitations to its use in laboratory experiments, the potential future directions for BPB research are numerous, making it an exciting area of study for the scientific community.

Scientific Research Applications

BPB has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and infectious diseases. Studies have shown that BPB has anti-cancer properties by inhibiting the growth and proliferation of cancer cells. BPB also exhibits neuroprotective effects by reducing the oxidative stress and inflammation associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, BPB has been shown to have anti-microbial activity against various bacterial and fungal strains.